![molecular formula C18H19N3O B2996418 N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)isonicotinamide CAS No. 1396686-16-0](/img/structure/B2996418.png)
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)isonicotinamide, also known as BAY 41-2272, is a chemical compound that has gained significant attention in the field of pharmacology for its potential therapeutic applications. This compound has been extensively studied for its ability to activate the enzyme soluble guanylate cyclase (sGC), which plays an essential role in regulating various physiological processes in the body.
Scientific Research Applications
- The synthesized derivatives of this compound have been evaluated for their in vitro antimicrobial activity against bacterial (both Gram-positive and Gram-negative) and fungal species . These studies aim to combat drug resistance by pathogens and explore potential new agents for microbial infections.
- Researchers have investigated the anticancer activity of these derivatives against estrogen receptor-positive human breast adenocarcinoma cancer cells (MCF7) using the Sulforhodamine B (SRB) assay . Compounds d6 and d7 were found to be particularly active against breast cancer cells.
- Molecular docking studies further revealed that several derivatives (d1, d2, d3, d6, and d7) displayed good binding scores within the active site of specific proteins (PDB IDs: 1JIJ, 4WMZ, and 3ERT). These compounds hold promise as potential lead molecules for rational drug design .
- Copper(I)-mediated click reactions were employed to synthesize a series of 1,2,3-triazole hybrids with amine-ester functionality. These compounds were screened for antimicrobial activity, providing insights into their potential use as novel agents .
- Some piperazine chrome-2-one derivatives, derived from this compound, were studied for their antibacterial activity . Docking simulations revealed interactions with oxidoreductase enzymes, suggesting potential inhibition mechanisms .
- The heterocyclic thiazole nucleus, present in this compound, has been associated with various medicinal properties, including anti-inflammatory, antibacterial, antifungal, and antitumor activities . Thiazole-based compounds have been explored for their diverse biological effects.
Antimicrobial Activity
Anticancer Potential
1,2,3-Triazole Hybrids
Piperazine Chrome-2-One Derivatives
Thiazole Nucleus Properties
Indole Derivatives
properties
IUPAC Name |
N-[4-[benzyl(methyl)amino]but-2-ynyl]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O/c1-21(15-16-7-3-2-4-8-16)14-6-5-11-20-18(22)17-9-12-19-13-10-17/h2-4,7-10,12-13H,11,14-15H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHNSUROMABYSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#CCNC(=O)C1=CC=NC=C1)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzyl(methyl)amino)but-2-yn-1-yl)isonicotinamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.